Cas no 1260682-74-3 (3-(4,5-Difluoro-2-methoxyphenyl)piperidine)

• Product Name: 3-(4,5-Difluoro-2-methoxyphenyl)piperidine
• CAS No: 1260682-74-3
• MF: C₁₂H₁₅F₂NO
• MW: 227.250410318375
• CID: 6451740
• PubChem ID: 84691108
• Update Time: 2025-10-31

3-(4,5-Difluoro-2-methoxyphenyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 3-(4,5-difluoro-2-methoxyphenyl)piperidine
• EN300-1826756
• 1260682-74-3
• 3-(4,5-Difluoro-2-methoxyphenyl)piperidine

• Inchi： 1S/C12H15F2NO/c1-16-12-6-11(14)10(13)5-9(12)8-3-2-4-15-7-8/h5-6,8,15H,2-4,7H2,1H3
• InChI Key： XIESEUOKDDPICZ-UHFFFAOYSA-N
• SMILES： FC1C(=CC(=C(C=1)C1CNCCC1)OC)F

Computed Properties

• Exact Mass: 227.11217043g/mol
• Monoisotopic Mass: 227.11217043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 21.3Ų

Additional information on 3-(4,5-Difluoro-2-methoxyphenyl)piperidine

Introduction to 3-(4,5-Difluoro-2-methoxyphenyl)piperidine (CAS No. 1260682-74-3)

3-(4,5-Difluoro-2-methoxyphenyl)piperidine, identified by the CAS number 1260682-74-3, is a significant compound in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural features and potential applications in drug development. The presence of both difluoro and methoxy substituents in the phenyl ring, combined with the piperidine moiety, contributes to its distinct chemical properties and biological activities.

The compound's structure is characterized by a piperidine ring attached to a phenyl group that is substituted at the 4 and 5 positions with fluorine atoms and at the 2 position with a methoxy group. This specific arrangement of functional groups makes 3-(4,5-Difluoro-2-methoxyphenyl)piperidine a versatile scaffold for medicinal chemists. The difluoro substitution enhances the lipophilicity and metabolic stability of the molecule, while the methoxy group introduces hydrophilicity and can influence binding interactions with biological targets.

In recent years, there has been growing interest in fluorinated aromatic compounds due to their enhanced pharmacokinetic properties. The introduction of fluorine atoms into organic molecules often leads to improved bioavailability, reduced susceptibility to metabolic degradation, and increased binding affinity. This has made fluorinated compounds valuable in the design of novel therapeutic agents. The research on 3-(4,5-Difluoro-2-methoxyphenyl)piperidine aligns with these trends, as it explores the potential benefits of fluorine-containing structures in drug discovery.

One of the most compelling aspects of 3-(4,5-Difluoro-2-methoxyphenyl)piperidine is its potential as a precursor for more complex drug molecules. The piperidine ring is a common pharmacophore in many approved drugs, known for its ability to modulate biological activity through interactions with enzymes and receptors. By incorporating this motif into a molecule with specific substituents like difluoro and methoxy, researchers can fine-tune the properties of the compound to achieve desired pharmacological effects.

The synthesis of 3-(4,5-Difluoro-2-methoxyphenyl)piperidine involves multiple steps that require careful optimization to ensure high yield and purity. Common synthetic routes include palladium-catalyzed cross-coupling reactions, nucleophilic substitution reactions, and functional group transformations. Each step must be meticulously controlled to avoid side products that could compromise the integrity of the final compound.

The pharmacological profile of 3-(4,5-Difluoro-2-methoxyphenyl)piperidine strong> has been studied in various contexts. Preclinical investigations have suggested that this compound may exhibit activity against a range of biological targets, including enzymes and receptors involved in neurological disorders. The unique combination of substituents makes it an attractive candidate for further exploration in drug development pipelines.

In addition to its potential therapeutic applications, 3-(4,5-Difluoro-2-methoxyphenyl strong>)piperidine has also been explored for its role in chemical biology research. Its structural features make it a useful tool for studying enzyme mechanisms and receptor interactions. By using this compound as a probe molecule, researchers can gain insights into fundamental biological processes that may lead to new therapeutic strategies.

The future prospects for 3-(4,5-Difluoro-2-methoxyphenyl )piperidine are promising, given its unique structural attributes and potential applications. As more research is conducted into its properties and functions, it is likely that new uses will be discovered. The compound represents an important example of how structural modifications can lead to novel pharmaceutical entities with significant therapeutic potential.

In conclusion, 3-(4,5-Difluoro-2-methoxyphenyl )piperidine (CAS No. 1260682-74-3) is a compound of great interest in pharmaceutical chemistry. Its unique structure and functional groups make it a valuable scaffold for drug development, with potential applications across multiple therapeutic areas. As research continues to uncover new insights into its properties and mechanisms of action, this compound is poised to play an important role in the discovery and development of next-generation therapeutics.